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molecular formula C7H11F3O2 B7860877 2,2,2-Trifluoro-1-(tetrahydro-2H-pyran-4-yl)ethan-1-ol

2,2,2-Trifluoro-1-(tetrahydro-2H-pyran-4-yl)ethan-1-ol

Cat. No. B7860877
M. Wt: 184.16 g/mol
InChI Key: ZDLLLYOSXAFXSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08673908B2

Procedure details

According to Reference Example 8-12, by use of tetrahydro-2H-pyran-4-carbaldehyde (300 mg, 2.63 mmol) dissolved in tetrahydrofuran (6 mL), a 1 mol/L solution of tetrabutylammonium fluoride in tetrahydrofuran (0.526 mL, 0.526 mmol) and (trifluoromethyl)trimethylsilane (0.466 mL, 3.16 mmol), the mixture was stirred and reacted at room temperature for 1.7 hours. Then, purification by preparative thin-layer chromatography (hexane/ethyl acetate=4/1) was performed to give 2,2,2-trifluoro-1-(tetrahydro-2H-pyran-4-yl)ethanol (Compound EA) (228 mg, yield: 47%).
Name
tetrahydro-2H-pyran-4-carbaldehyde
Quantity
300 mg
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
tetrabutylammonium fluoride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
(trifluoromethyl)trimethylsilane
Quantity
0.466 mL
Type
reactant
Reaction Step Two
Name
tetrahydrofuran
Quantity
0.526 mL
Type
solvent
Reaction Step Two
Name
tetrahydrofuran
Quantity
6 mL
Type
solvent
Reaction Step Three
Name
2,2,2-trifluoro-1-(tetrahydro-2H-pyran-4-yl)ethanol
Yield
47%

Identifiers

REACTION_CXSMILES
[O:1]1[CH2:6][CH2:5][CH:4]([CH:7]=[O:8])[CH2:3][CH2:2]1.[F-].C([N+](CCCC)(CCCC)CCCC)CCC.[F:27][C:28]([Si](C)(C)C)([F:30])[F:29]>O1CCCC1>[F:27][C:28]([F:30])([F:29])[CH:7]([CH:4]1[CH2:5][CH2:6][O:1][CH2:2][CH2:3]1)[OH:8] |f:1.2|

Inputs

Step One
Name
tetrahydro-2H-pyran-4-carbaldehyde
Quantity
300 mg
Type
reactant
Smiles
O1CCC(CC1)C=O
Step Two
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
tetrabutylammonium fluoride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[F-].C(CCC)[N+](CCCC)(CCCC)CCCC
Name
(trifluoromethyl)trimethylsilane
Quantity
0.466 mL
Type
reactant
Smiles
FC(F)(F)[Si](C)(C)C
Name
tetrahydrofuran
Quantity
0.526 mL
Type
solvent
Smiles
O1CCCC1
Step Three
Name
tetrahydrofuran
Quantity
6 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
reacted at room temperature for 1.7 hours
Duration
1.7 h
CUSTOM
Type
CUSTOM
Details
Then, purification by preparative thin-layer chromatography (hexane/ethyl acetate=4/1)

Outcomes

Product
Name
2,2,2-trifluoro-1-(tetrahydro-2H-pyran-4-yl)ethanol
Type
product
Smiles
FC(C(O)C1CCOCC1)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 228 mg
YIELD: PERCENTYIELD 47%
YIELD: CALCULATEDPERCENTYIELD 47.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.